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Compound of Interest

Compound Name: PSB-0963

Cat. No.: B1193545

In the landscape of purinergic signaling research, PSB-0963 has emerged as a notable dual
inhibitor of two key ectonucleotidases: ecto-5'-nucleotidase (CD73) and ectonucleoside
triphosphate diphosphohydrolase 1 (CD39).[1] This guide provides a comprehensive
comparison of PSB-0963 with other known inhibitors of these enzymes, supported by available
experimental data and detailed methodologies to facilitate reproducibility. The information is
intended for researchers, scientists, and drug development professionals working in
pharmacology and immunology.

Comparative Inhibitory Activity

The inhibitory potency of PSB-0963 against both rat CD73 and human CD39 has been
documented, positioning it as a valuable research tool. A comparison with other well-
characterized inhibitors, ARL67156 and POM-1, is summarized below.
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Inhibitory

Compound Target Species Reference
Constant (Ki)
PSB-0963 CD73 Rat 150 nM [2]
2.59 pM (pKi =
PSB-0963 CD39 Human [1]
5.6)
CD39
ARL67156 Human 11 pM [1]13]
(NTPDasel)
ARL67156 NTPDase3 Human 18 uM [11[3]
ARL67156 NPP1 Human 12 pM [1][3]
CD39
POM-1 - 2.58 uM [4]
(NTPDasel)
POM-1 NTPDase3 - 3.26 uM
POM-1 NTPDase2 - 28.8 uM [4]

Signaling Pathway and Experimental Workflow

The enzymatic cascade involving CD39 and CD73 plays a crucial role in regulating the balance
between pro-inflammatory ATP and immunosuppressive adenosine in the tumor
microenvironment. Understanding this pathway is essential for contextualizing the action of
inhibitors like PSB-0963.
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Figure 1. The CD39/CD73 Purinergic Signaling Pathway
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Figure 2. General Workflow for Ectonucleotidase Inhibitor Screening
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Figure 3. Logical Flow of Dual Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193545#reproducibility-of-psb-0963-experimental-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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